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Compound of Interest

Compound Name: 2,2',3,4,4' 6'-Hexachlorobiphenyl
CAS No.: 59291-64-4
Cat. No.: B1329231
Get Quote
. J

Executive Summary

PCB 140 is a hexachlorobiphenyl congener characterized by a high degree of ortho-
substitution (three ortho-chlorines at 2, 2', and 6'). This steric configuration prevents the
molecule from assuming a planar conformation, thereby nullifying "dioxin-like" toxicity (AhR
receptor binding). However, its high lipophilicity (

) and lack of adjacent meta-para hydrogen atoms render it highly recalcitrant to metabolic
elimination. Consequently, PCB 140 exhibits significant biomagnification potential (TMF > 1) in
aquatic food webs, posing risks driven by total body burden rather than specific receptor-
mediated toxicity.

Physicochemical Characterization

The environmental fate of PCB 140 is governed by its hydrophobic nature. Unlike lower-
molecular-weight congeners, PCB 140 partitions strongly into organic carbon and lipid pools,
limiting its dissolved aqueous concentration and making dietary intake the primary exposure
route for higher trophic levels.
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ble 1: Kev Physicochemical ies of

Relevance to

Parameter Value / Description . .
Bioaccumulation
2,2'3,4,4'6'- Defines substitution pattern
IUPAC Name ] o
Hexachlorobiphenyl and steric hindrance.
Ring A: 2,3,4,6-Cl; Ring B: Tri-ortho substitution prevents
Structure ] o
2'.4'-Cl planarity (Non-dioxin-like).
~6.8-7.2 Predicts high affinity for lipids;
Log K_ow . .
(Experimental/QSAR) drives BCF/BAF > 5000 L/kg.
Limits bioavailability via gill
Water Solubility Very Low (< 1 pg/L) uptake; favors sediment
sorption.
Facilitates volatilization, but
Henry’'s Law Constant ~30 Pa-m3/mol less than lower chlorinated

PCBs.

Mechanisms of Bioaccumulation

Bioaccumulation is the net result of competing rates: uptake (from water and diet) versus
elimination (via gills, feces, growth dilution, and metabolism).

Uptake Kinetics

For hydrophobic substances like PCB 140 (

), dietary uptake efficiency (
) often exceeds gill uptake efficiency (
) in larger organisms.

o Gill Uptake: Limited by the aqueous diffusion layer and low water solubility.

o Dietary Uptake: The primary driver for secondary consumers. The transfer efficiency is high
(~50-80%) due to lipid co-assimilation in the gut.
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Metabolic Biotransformation (The Limiting Step)

Metabolism is the critical determinant of biomagnification.

» Structural Resistance: Cytochrome P450 enzymes (specifically CYP1A) prefer planar
substrates with adjacent meta-para hydrogen atoms for oxidation.

» PCB 140 Configuration:
o Ring A (2,3,4,6-Cl): Hydrogen at position 5. No vicinal hydrogens.
o Ring B (2',4'-Cl): Hydrogens at 3', 5', 6. Vicinal hydrogens exist at 5',6' (meta-ortho).

o Metabolic Pathway: While CYP1A activity is inhibited by the non-planar structure, CYP2B-
like enzymes can catalyze hydroxylation at the meta-ortho position.

« |dentified Metabolite:5-OH-PCB 140 has been identified in fish plasma, indicating that while
metabolism is slow, it is not zero. This slow elimination rate (

) is insufficient to counteract high uptake, leading to net accumulation.

Diagram 1: Biokinetic Flux of PCB 140

The following diagram illustrates the mass balance model for PCB 140 in a fish, highlighting the
dominance of dietary uptake and storage in lipid pools.
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Caption: Biokinetic flux model for PCB 140. Note the reversible partitioning to lipid stores and
the irreversible loss via hepatic metabolism (slow) and excretion.
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Trophic Transfer Dynamics

In aquatic food webs, PCB 140 exhibits Trophic Magnification (TMF > 1). This means lipid-
normalized concentrations increase with each step in the food chain.

e Trophic Magnification Factor (TMF): Typically ranges from 2.0 to 5.0 for recalcitrant
hexachlorobiphenyls in aquatic systems.

e Mechanism: As predators consume prey, they digest biomass (protein/carbohydrates) for
energy but retain the persistent PCB 140 in their lipids. This "solvent depletion” in the gut
raises the chemical fugacity, driving the chemical into the organism'’s tissues
(Biomagnification).

Diagram 2: Trophic Magnification Pathway
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Caption: Trophic transfer of PCB 140.[1] Concentrations increase (darker blue) at higher
trophic levels due to recalcitrance and lipid-normalization.

Experimental Methodologies

To validate bioaccumulation potential, standardized protocols must be employed. The OECD
Test Guideline 305 is the industry standard.

Protocol: Dietary Exposure Bioaccumulation Test (OECD
305)

Since PCB 140 has low water solubility, aqueous exposure tests are difficult to maintain stable
concentrations. The Dietary Exposure method is preferred.

Step 1: Test Substance Preparation

e Spike commercial fish food (e.g., trout chow) with PCB 140 dissolved in a volatile solvent
(e.g., hexane).

o Evaporate solvent completely to ensure the chemical is bound to the food matrix.
o Target Concentration: Typically 1-10 pg/g food (ensure below toxic thresholds).
Step 2: Uptake Phase (0 — 14 Days)

o Feed test group (e.g., Rainbow Trout, Oncorhynchus mykiss) the spiked diet at a fixed ration
(e.g., 1-2% body weight/day).

e Maintain a control group fed clean food.

Step 3: Depuration Phase (14 — 42+ Days)

e Switch test group to clean, untreated food.

» Monitor the decline of PCB 140 in fish tissue over time.

Step 4: Sampling & Analysis
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o Sample fish at multiple time points (e.g., days 0, 3, 7, 14 of uptake; days 1, 3, 7, 14, 28 of
depuration).

e Analysis: Extract lipids, clean up using florisil/silica gel, and analyze via GC-ECD or GC-MS
(SIM mode).

» Calculation:
o Calculate Assimilation Efficiency (

)

o Calculate Depuration Rate Constant (

).

o Derive Biomagnification Factor (BMF):
(where
is feeding rate).

o Estimate BCF:

(theoretical approximation).

Risk Assessment Implications

 Toxicity: PCB 140 is not included in the WHO TEF (Toxic Equivalency Factor) scheme
because it lacks dioxin-like activity (non-planar).

» Body Burden: The primary risk is non-specific narcosis and potential neurotoxicity associated
with high body burdens in top predators (e.g., marine mammals, raptors).

e Monitoring: It serves as a marker for "heavy" PCB mixtures (e.g., Aroclor 1254/1260 type
contamination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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